Cas no 109897-77-0 (Furo[2,3-c]acridin-6(11H)-one,2-acetyl-5-hydroxy-11-methyl-)

• Product Name: Furo[2,3-c]acridin-6(11H)-one,2-acetyl-5-hydroxy-11-methyl-
• CAS No: 109897-77-0
• MF: C₁₈H₁₃NO₄
• MW: 307.300124883652
• CID: 204308
• PubChem ID: 14380428
• Update Time: 2025-04-19

Furo[2,3-c]acridin-6(11H)-one,2-acetyl-5-hydroxy-11-methyl- Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-c]acridin-6(11H)-one,2-acetyl-5-hydroxy-11-methyl-
• Hallacridone
• 2-Acetyl-5-hydroxy-11-methylfuro[2,3-c]acridin-6(11H)-one
• DTXSID301195685
• 2-ACETYL-5-HYDROXY-11-METHYLFURO[2,3-C]ACRIDIN-6-ONE
• Furo[2,3-c]acridin-6(11H)-one, 2-acetyl-5-hydroxy-11-methyl-
• 109897-77-0
• CHEBI:170087
• 2-Acetyl-5-hydroxy-11-methylfuro[2,3-c]acridin-6(11H)-one, 9CI
• 2-acetyl-5-hydroxy-11-methyluro[2,3-c]acridin-6-one
• 2-Ethanoyl-11-methyl-5-oxidanyl-furo(2,3-c)acridin-6-one
• E49MD5V4E8

• Inchi： 1S/C18H13NO4/c1-9(20)14-7-11-15(23-14)8-13(21)16-17(11)19(2)12-6-4-3-5-10(12)18(16)22/h3-8,21H,1-2H3
• InChI Key： GZVRDNACRGJZNW-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC2=C1C=C(C1C(C3C=CC=CC=3N(C)C=12)=O)O

Computed Properties

• Exact Mass: 307.08449
• Monoisotopic Mass: 307.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 70.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridones